3-[(2E)-2-(4-butoxybenzylidene)hydrazinyl]-1,2-benzothiazole 1,1-dioxide

• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: N-[(E)-(4-butoxyphenyl)methylideneamino]-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C18H19N3O3S/c1-2-3-12-24-15-10-8-14(9-11-15)13-19-20-18-16-6-4-5-7-17(16)25(22,23)21-18/h4-11,13H,2-3,12H2,1H3,(H,20,21)/b19-13+
• InChI Key: AQZMQEUUAOAVHM-CPNJWEJPSA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C=N/NC2=NS(=O)(=O)C3=CC=CC=C32
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C=NNC2=NS(=O)(=O)C3=CC=CC=C32

Description

3-[(2E)-2-(4-butoxybenzylidene)hydrazinyl]-1,2-benzothiazole 1,1-dioxide is a complex organic compound that belongs to the class of benzothiazoles Benzothiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2E)-2-(4-butoxybenzylidene)hydrazinyl]-1,2-benzothiazole 1,1-dioxide typically involves the condensation of 4-butoxybenzaldehyde with 1,2-benzothiazole-1,1-dioxide hydrazine. The reaction is carried out under reflux conditions in the presence of a suitable solvent, such as ethanol or methanol. The reaction mixture is heated to facilitate the formation of the hydrazone linkage, resulting in the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent choice, and reaction time, to ensure high yield and purity of the product. Additionally, purification techniques like recrystallization or chromatography may be employed to isolate the compound from any impurities.

Chemical Reactions Analysis

Types of Reactions

3-[(2E)-2-(4-butoxybenzylidene)hydrazinyl]-1,2-benzothiazole 1,1-dioxide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its chemical properties.

Substitution: The benzothiazole ring and the hydrazinyl linkage can participate in substitution reactions, where specific atoms or groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) can be employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or hydroxylated derivatives, while substitution reactions can introduce various functional groups into the compound’s structure.

Scientific Research Applications

Chemistry: The compound can be used as a building block for synthesizing more complex molecules or as a reagent in organic synthesis.

Biology: Its unique structure may allow it to interact with biological molecules, making it a candidate for studying enzyme inhibition or protein binding.

Medicine: The compound’s potential bioactivity could be explored for developing new pharmaceuticals or therapeutic agents.

Industry: It may find applications in the development of new materials, such as polymers or coatings, due to its chemical stability and reactivity.

Mechanism of Action

The mechanism by which 3-[(2E)-2-(4-butoxybenzylidene)hydrazinyl]-1,2-benzothiazole 1,1-dioxide exerts its effects is not fully understood. it is likely to involve interactions with specific molecular targets, such as enzymes or receptors, through its hydrazinyl and benzothiazole moieties. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• 3-[(2E)-2-(4-bromobenzylidene)hydrazinyl]-1,2-benzothiazole 1,1-dioxide
• 3-[(2E)-2-(4-methoxybenzylidene)hydrazinyl]-1,2-benzothiazole 1,1-dioxide

Uniqueness

Compared to similar compounds, 3-[(2E)-2-(4-butoxybenzylidene)hydrazinyl]-1,2-benzothiazole 1,1-dioxide stands out due to the presence of the butoxy group, which can influence its solubility, reactivity, and potential bioactivity. This structural variation can lead to differences in how the compound interacts with other molecules and its overall chemical behavior.